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Compound of Interest

Compound Name: Tetrabutylgermane

Cat. No.: B085935

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
tetrabutylgermane. The information is compiled from various safety data sheets and chemical
databases to ensure a thorough understanding of the potential hazards and the necessary
measures to mitigate them. This document is intended for professionals working in laboratory

and drug development settings.

Chemical and Physical Properties

Tetrabutylgermane is an organometallic compound with the chemical formula C16H36Ge.[1] A
clear understanding of its physical properties is fundamental to its safe handling and storage.
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Property Value Source
Molecular Weight 301.1 g/mol [1]
Appearance Colorless to light yellow liquid [21[31[4]
Boiling Point >100 °C (lit.)[2]; 130-133 °C /5 2]

mm{[4]

0.93 g/mL at 25 °C (lit.)[2];

Densit 2][5
Y 0.934 g/mL[5] g8
_ >110 °C/>230 °F[6]; 113
Flash Point [41[6]
°C[4]
Refractive Index n20/D 1.455 (lit.)[2]; 1.457[5] [2][5]
Solubility Insoluble in water[4][7] [4107]

Hazard Identification and GHS Classification

Tetrabutylgermane is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications based

on aggregated data.[1]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation
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Signal Word: Warning[1][4]
Hazard Pictogram:

lwsalt text

Experimental Protocols: Safe Handling and Storage

While specific, detailed experimental protocols for individual laboratory procedures are not
available in the public domain, the following general guidelines for safe handling and storage
must be strictly adhered to.

3.1. Handling Procedures
o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[8]
» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[6]

o Hand Protection: Wear appropriate chemical-resistant gloves.[3]

o Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing
to prevent skin exposure.[3]

e Hygiene:

o Wash hands and any exposed skin thoroughly after handling.[3][6]

o Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][6]
e Spill Management:

o In case of a spill, immediately evacuate the area.

o Use proper personal protective equipment before attempting to clean up.[8]

o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable,
closed container for disposal.[8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/70599
https://www.americanelements.com/tetrabutylgermane-1067-42-1
https://www.chemsrc.com/en/cas/1067-42-1_331434.html
https://www.fishersci.com/store/msds?partNumber=AC321030050&productDescription=TETRABUTYL+GERMANIUM+5G&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC321030050&productDescription=TETRABUTYL+GERMANIUM+5G&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC321030050&productDescription=TETRABUTYL+GERMANIUM+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/1067-42-1_331434.html
https://www.chemsrc.com/en/cas/1067-42-1_331434.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

o Ensure adequate ventilation during cleanup.[8]

3.2. Storage Procedures

o Container: Keep the container tightly closed in a dry and well-ventilated place.[6][9]

e Incompatibilities: Store away from strong oxidizing agents.[6]

» Conditions to Avoid: Keep away from heat, sparks, open flames, and hot surfaces.

Emergency Procedures

In the event of exposure or a fire, immediate and appropriate action is critical.

Exposure Route

First Aid Measures

Ingestion

If swallowed, call a POISON CENTER or doctor

immediately.[3] Rinse mouth with water.[3][6]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing
and shoes.[3][6] Seek medical attention.[3][6]

Inhalation

Move the person to fresh air.[3][6] If not
breathing, give artificial respiration.[3][6] Seek

medical attention.[3][6]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[3][6]

Seek medical attention.[3][6]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[3][6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[6]
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Logical Workflows and Relationships

The following diagrams illustrate the logical flow of actions for safe handling and emergency
response.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling Workflow

Start Handling
Tetrabutylgermane

Assess Hazards
(Review SDS)

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Work in a
Well-Ventilated Area
(Fume Hood)

l

Handle Chemical
with Care

l

Wash Hands
Thoroughly After Use

l

Store in a Tightly
Closed Container

End Handling
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Emergency Response Protocol

Exposure Occurs
(Skin, Eyes, Inhalation, Ingestion)

nhalation

Skin Contact: Eye Contact: Inhalation: Ingestion:
Wash with soap and water Rinse with water for 15 mins Move to fresh air Call Poison Center, Rinse Mouth

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Tetrabutylgermane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085935#tetrabutylgermane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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